Cas no 1351586-56-5 (1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate)

1-Methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate is a fluorinated benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a benzimidazole core substituted with a methyl group at the 1-position, enhancing stability, and a 3,4-difluorobenzoate ester moiety, which may influence its reactivity and binding properties. The presence of fluorine atoms can improve metabolic stability and lipophilicity, making it a candidate for drug discovery or crop protection agents. Its structural design allows for further functionalization, offering versatility in synthetic chemistry. The compound is typically handled under controlled conditions due to its specialized nature. Analytical methods such as NMR and HPLC are recommended for characterization.
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate structure
1351586-56-5 structure
Product Name:1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
CAS No:1351586-56-5
MF:C15H10F2N2O2
MW:288.248910427094
CID:6039589
PubChem ID:56765786
Update Time:2025-05-24

1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
    • (1-methylbenzimidazol-5-yl) 3,4-difluorobenzoate
    • AKOS024540488
    • VU0538096-1
    • 1-methyl-1H-benzo[d]imidazol-5-yl 3,4-difluorobenzoate
    • F6229-0124
    • 1351586-56-5
    • Inchi: 1S/C15H10F2N2O2/c1-19-8-18-13-7-10(3-5-14(13)19)21-15(20)9-2-4-11(16)12(17)6-9/h2-8H,1H3
    • InChI Key: XVCGLBIETPYGEP-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=C2N(C)C=NC2=C1)(=O)C1=CC=C(F)C(F)=C1

Computed Properties

  • Exact Mass: 288.07103389g/mol
  • Monoisotopic Mass: 288.07103389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.1Ų

1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6229-0124-2μmol
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
2μmol
$57.0 2023-09-09
Life Chemicals
F6229-0124-5μmol
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
5μmol
$63.0 2023-09-09
Life Chemicals
F6229-0124-10μmol
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
10μmol
$69.0 2023-09-09
Life Chemicals
F6229-0124-20μmol
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
20μmol
$79.0 2023-09-09
Life Chemicals
F6229-0124-1mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
1mg
$54.0 2023-09-09
Life Chemicals
F6229-0124-2mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
2mg
$59.0 2023-09-09
Life Chemicals
F6229-0124-3mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
3mg
$63.0 2023-09-09
Life Chemicals
F6229-0124-4mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
4mg
$66.0 2023-09-09
Life Chemicals
F6229-0124-5mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
5mg
$69.0 2023-09-09
Life Chemicals
F6229-0124-10mg
1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate
1351586-56-5
10mg
$79.0 2023-09-09

Additional information on 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate

Comprehensive Overview of 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate (CAS No. 1351586-56-5): Properties, Applications, and Industry Relevance

1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate (CAS No. 1351586-56-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This ester derivative combines a benzodiazole core with a difluorobenzoate moiety, offering unique physicochemical properties. Its molecular structure features a methyl-substituted benzodiazole linked to a 3,4-difluorobenzoate group, which contributes to its stability and reactivity profile. Researchers are increasingly exploring this compound due to its potential as a building block for advanced materials and bioactive molecules.

The compound's fluorinated aromatic system enhances its lipophilicity, making it valuable for drug design applications where membrane permeability is critical. Recent studies highlight its utility in developing fluorescence probes and photoactive materials, aligning with current trends in bioimaging technology and organic electronics. The presence of both electron-donating (methyl group) and electron-withdrawing (fluorine atoms) substituents creates an interesting electronic landscape that researchers are investigating for charge-transfer applications.

From a synthetic chemistry perspective, 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate serves as an important intermediate in heterocyclic chemistry. Its CAS No. 1351586-56-5 has become a frequently searched identifier in chemical databases, reflecting growing industrial interest. The compound's stability under various conditions makes it suitable for high-throughput screening applications, particularly in medicinal chemistry projects targeting enzyme inhibition.

Environmental and safety considerations for this compound follow standard laboratory protocols for organic esters. While not classified as hazardous, proper handling procedures should be maintained due to its potential irritant properties. The scientific community continues to explore its structure-activity relationships, particularly how the difluorophenyl moiety influences biological interactions compared to non-fluorinated analogs.

Analytical characterization of CAS 1351586-56-5 typically involves HPLC purification, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints have been well-documented, facilitating its identification in complex mixtures. These analytical data points are crucial for quality control in contract research organizations and pharmaceutical development pipelines.

Emerging applications for 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate include its use in polymer modification and as a precursor for liquid crystal materials. The fluorine atoms impart unique intermolecular interactions that can influence material properties at the macroscopic level. This aligns with current industry demands for high-performance specialty chemicals that enable technological advancements in flexible electronics and optoelectronic devices.

Commercial availability of CAS No. 1351586-56-5 has expanded in recent years, with multiple suppliers offering it as a research-grade chemical. Pricing trends reflect its status as a low-volume specialty compound, with costs influenced by purity requirements and batch sizes. The compound's shelf life and storage conditions (typically ambient temperature under inert atmosphere) make it practical for laboratory use without specialized infrastructure.

Future research directions for this compound may explore its potential in catalysis and supramolecular chemistry. The benzodiazole-difluorobenzoate combination presents opportunities for designing molecular recognition systems, particularly in sensor development. As synthetic methodologies advance, derivatives of 1-methyl-1H-1,3-benzodiazol-5-yl 3,4-difluorobenzoate may find applications in emerging fields like targeted drug delivery and bioorthogonal chemistry.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.